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Compound of Interest

Compound Name: Magnesium chloride (MgCl)

CAS No.: 14989-29-8

Cat. No.: B084653 Get Quote

Executive Summary
This guide provides a comprehensive technical analysis of Magnesium Chloride (MgCl₂)

solubility across aqueous and organic media. Designed for application scientists and process

chemists, it moves beyond basic solubility tables to explore the thermodynamic drivers,

solvation shell architectures, and practical protocols for handling this highly hygroscopic salt.

Key Technical Takeaway: The solubility of MgCl₂ is not merely a function of polarity but is

governed by the donor number (DN) of the solvent and the lattice enthalpy vs. solvation

enthalpy trade-off. While highly soluble in protic solvents (Water, MeOH) due to strong ion-

dipole interactions, its behavior in aprotic ethers (THF) is complex and often requires LiCl

additives ("Turbo" effect) to break polymeric aggregates.

Part 1: Thermodynamic Fundamentals
To predict MgCl₂ solubility, one must understand the energetic competition between the crystal

lattice and the solvent shell.

The Enthalpic Trade-off
Magnesium chloride exists in two distinct thermodynamic states that dictate its dissolution

behavior:
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Anhydrous MgCl₂: Dissolution is highly exothermic.[1] The massive hydration enthalpy of the

small, high-charge density Mg²⁺ ion (-1920 kJ/mol) overwhelms the lattice energy (2493

kJ/mol).

Operational Hazard: Rapid addition of anhydrous MgCl₂ to water can cause localized

boiling and splattering.

Hexahydrate (MgCl₂[2][3][4][5]·6H₂O): Dissolution is endothermic. The Mg²⁺ ion is already

coordinated by six water molecules; dissolving the solid requires energy to break the

hydrogen-bonded crystal lattice, resulting in a cooling effect (used in cooling baths).

Solvation Shell Architecture
The coordination number of Mg²⁺ shifts based on the solvent's steric bulk and coordinating

ability:

Water/Methanol: Forms octahedral

complexes.

THF (Tetrahydrofuran): Due to steric hindrance, Mg²⁺ often adopts a tetrahedral geometry or

forms bridged dimers

. This aggregation limits solubility unless a Lewis base (like LiCl) is added to monomerize the
species.

Part 2: Solubility Data & Solvent Compatibility[6]
Aqueous Solubility Profile
MgCl₂ exhibits a steep positive solubility curve in water.
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Temperature (°C)
Solubility ( g/100 mL
Water)

Phase Stability

0 52.9 MgCl₂[3]·12H₂O / 8H₂O

20 54.3 MgCl₂·6H₂O (Bischofite)

60 61.3 MgCl₂·6H₂O

100 72.6 MgCl₂[3]·6H₂O

Organic Solvent Solubility
Solubility in organics correlates strongly with the solvent's ability to act as a Lewis base (Donor

Number).
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Solvent Class Solvent Solubility (25°C) Mechanistic Note

Alcohols Methanol ~15.5 g/100 mL

High solubility; forms

stable alcoholates

(MgCl₂·6MeOH).

Ethanol ~7.4 g/100 mL

Moderate solubility;

decreases with chain

length.

Ethers THF ~0.6 - 0.7 M

Critical: Solubility

increases with Temp

(inverse to some

salts). Forms

polymeric species.

Diethyl Ether Insoluble

Steric bulk prevents

effective coordination

to Mg²⁺.

Polar Aprotic DMSO ~1.0 g/100 mL

Forms stable solvates;

high viscosity

solutions.

Acetone < 0.1 g/100 mL
Poor donor ability;

effectively insoluble.

The "Turbo" Effect (LiCl Enhancement)
In organometallic synthesis (e.g., Grignard reactions), pure MgCl₂ has limited solubility in THF.

The addition of Lithium Chloride (LiCl) dramatically increases solubility by forming a hetero-

bimetallic complex:

This breaks the polymeric MgCl₂ chains, increasing solubility and reactivity (the principle
behind "Turbo Grignards").

Part 3: Visualization of Solvation Mechanisms
The following diagram illustrates the structural shift of MgCl₂ when moving from a solid lattice

to different solvent environments.
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Figure 1: Mechanistic pathways of MgCl₂ dissolution. Note the divergence between monomeric

aqueous species and aggregated ether species, which can be disrupted by LiCl.

Part 4: Experimental Protocols
Protocol A: Preparation of Anhydrous MgCl₂ in THF (The
"Schlenk" Method)
For use in Ziegler-Natta catalysis or Grignard synthesis.

Context: Commercial "anhydrous" MgCl₂ often contains trace water. For strictly anhydrous

applications, chemical drying or specific handling is required.

Materials:

MgCl₂ (Commercial Anhydrous or Hexahydrate)

Thionyl Chloride (SOCl₂) [If starting from hydrate]

Anhydrous THF (distilled over Na/Benzophenone)

Schlenk line with Argon atmosphere
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Workflow:

Dehydration (Chemical): If starting with hydrate, reflux MgCl₂·6H₂O with excess SOCl₂. The

SOCl₂ reacts with water to form SO₂ and HCl gases, leaving anhydrous MgCl₂.

Caution: Generates corrosive gases. Must be done in a fume hood with a scrubber.

Solvation: Transfer the dried solid to a Schlenk flask under Argon.

Addition: Add anhydrous THF via cannula.

Reflux: Heat to reflux (66°C) for 4-6 hours. Unlike many salts, MgCl₂ solubility in THF

increases with temperature.

Filtration: While still hot, filter through a glass frit (Schlenk filtration) to remove unreacted

oxides or impurities.

Crystallization: Cool slowly to room temperature to obtain the MgCl₂·1.5THF adduct.

Protocol B: Gravimetric Determination of Solubility
A self-validating method for determining saturation limits in novel solvent mixtures.

Methodology:

Saturation: Add excess MgCl₂ to the solvent at the target temperature (T). Stir for 24 hours.

Filtration: Filter the supernatant using a syringe filter (0.45 µm) pre-heated to T (to prevent

precipitation in the filter).

Precipitation: Pipette a known volume (

) of the filtrate into a beaker containing excess 0.1 M Silver Nitrate (AgNO₃).

Reaction:

Digestion: Heat the solution gently (do not boil) to coagulate the AgCl precipitate.
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Filtration & Weighing: Filter through a pre-weighed sintered glass crucible. Wash with dilute

HNO₃, then ethanol. Dry at 110°C to constant weight.

Calculation:

(Factor of 2 accounts for the stoichiometry of 2 Cl⁻ per Mg²⁺).

Part 5: Workflow Visualization
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Figure 2: Gravimetric determination workflow ensuring high precision by eliminating

hygroscopic weighing errors of the starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. m.youtube.com [m.youtube.com]

2. magnesium chloride hexahydrate [chemister.ru]

3. Magnesium chloride - Wikipedia [en.wikipedia.org]

4. Magnesium chloride - Sciencemadness Wiki [sciencemadness.org]

5. Magnesium Chloride | MgCl2 | CID 5360315 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Technical Guide: Solubility Profile of Magnesium
Chloride (MgCl₂)]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-chloride
https://pubs.acs.org/doi/10.1021/acs.jced.5b00760
https://trc.nist.gov/
http://www.sciencemadness.org/
https://www.benchchem.com/product/b084653?utm_src=pdf-custom-synthesis
https://m.youtube.com/watch?v=UJ_etGNuIOg
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=643
https://en.wikipedia.org/wiki/Magnesium_chloride
https://www.sciencemadness.org/smwiki/index.php/Magnesium_chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Magnesium-Chloride
https://www.benchchem.com/product/b084653#solubility-of-magnesium-chloride-in-different-solvents
https://www.benchchem.com/product/b084653#solubility-of-magnesium-chloride-in-different-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b084653#solubility-of-magnesium-chloride-in-different-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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